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Compound of Interest

Compound Name: Iodoacetone

Cat. No.: B1206111 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction to Iodoacetone as an Enzyme Inhibitor
Iodoacetone (C₃H₅IO) is a valuable organoiodine compound used in biochemical research,

particularly in the study of enzyme mechanisms and kinetics.[1][2] It functions as an irreversible

inhibitor, primarily by acting as a potent alkylating agent. Its chemical structure features a highly

reactive carbon-iodine bond adjacent to a carbonyl group. This configuration makes the α-

carbon exceptionally susceptible to nucleophilic attack, typically through an S(_N)2

mechanism.[1]

Due to this reactivity, iodoacetone covalently modifies nucleophilic amino acid residues within

a protein's active site, leading to a permanent loss of enzyme function.[1] The most common

target for iodoacetone is the thiol group (-SH) of cysteine residues, making it an excellent tool

for studying enzymes that rely on a catalytic cysteine, such as cysteine proteases.[1][3] By

forming a stable thioether bond, iodoacetone effectively inactivates the enzyme, allowing

researchers to probe the role of specific residues and to determine key kinetic parameters of

inhibition.
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Iodoacetone serves as a classic example of an irreversible inhibitor.[4][5] Irreversible inhibition

is a process where the inhibitor binds covalently to the enzyme, permanently inactivating it.[6]

This process can often be distinguished by a two-step mechanism:

Initial Reversible Binding: The inhibitor (I) first binds non-covalently to the enzyme's active

site (E) to form a reversible enzyme-inhibitor complex (EI). This initial binding is

characterized by the dissociation constant, Ki.

Irreversible Covalent Modification: Following the initial binding, a chemical reaction occurs

where the inhibitor forms a covalent bond with the enzyme, resulting in an inactivated

enzyme (EI*). The rate of this irreversible step is defined by the inactivation rate constant,

kinact.[7]

For cysteine proteases, the catalytic mechanism involves a nucleophilic attack by the thiolate

anion of a cysteine residue in the active site. Iodoacetone exploits this mechanism; the highly

electrophilic α-carbon of iodoacetone is attacked by the cysteine's sulfur atom, leading to the

displacement of the iodide ion and the formation of a stable covalent bond.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Iodoacetate inhibition of glyceraldehyde-3-phosphate dehydrogenase as a model of
human myophosphorylase deficiency (McArdle's disease) and phosphofructokinase
deficiency (Tarui's disease) - PubMed [pubmed.ncbi.nlm.nih.gov]

2. Papain Dissociation System | Worthington Biochemical [worthington-biochem.com]

3. Inhibition kinetics of D-glyceraldehyde 3-phosphate dehydrogenase - PMC
[pmc.ncbi.nlm.nih.gov]

4. Standardization of papain reagents by measurement of active sites using a synthetic
inhibitor, E-64 - PubMed [pubmed.ncbi.nlm.nih.gov]

5. Papain inhibition by serum - PubMed [pubmed.ncbi.nlm.nih.gov]

6. researchgate.net [researchgate.net]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b1206111?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/3341061/
https://pubmed.ncbi.nlm.nih.gov/956098/
https://www.researchgate.net/publication/16699272_Inhibition_of_Glyceraldehyde_3-Phosphate_Dehydrogenase_by_Adenine_Nucleotides_in_Pachytene_Primary_Spermatocytes_from_Rat_Testes
https://library.ncifrederick.cancer.gov/discovery/fulldisplay/cdi_proquest_miscellaneous_73674382/01FREDERICK_INST:01FREDERICK
https://www.benchchem.com/product/b1206111?utm_src=pdf-body
https://www.benchchem.com/product/b1206111?utm_src=pdf-body
https://www.benchchem.com/product/b1206111?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/6449564/
https://pubmed.ncbi.nlm.nih.gov/6449564/
https://pubmed.ncbi.nlm.nih.gov/6449564/
https://www.worthington-biochem.com/products/papain-dissociation-system
https://pmc.ncbi.nlm.nih.gov/articles/PMC1178332/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1178332/
https://pubmed.ncbi.nlm.nih.gov/3341061/
https://pubmed.ncbi.nlm.nih.gov/3341061/
https://pubmed.ncbi.nlm.nih.gov/956098/
https://www.researchgate.net/publication/16699272_Inhibition_of_Glyceraldehyde_3-Phosphate_Dehydrogenase_by_Adenine_Nucleotides_in_Pachytene_Primary_Spermatocytes_from_Rat_Testes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206111?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


7. library.ncifrederick.cancer.gov [library.ncifrederick.cancer.gov]

To cite this document: BenchChem. [Application Notes and Protocols: Iodoacetone in
Enzyme Inhibition Kinetic Studies]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1206111#use-of-iodoacetone-in-kinetic-studies-of-
enzyme-inhibition]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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